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Compound of Interest

Compound Name:
2-Bromo-5-(piperazin-1-

YL)pyrazine

Cat. No.: B1343168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-Bromo-5-
(piperazin-1-yl)pyrazine (CAS No: 446286-90-4). The information presented is compiled from

safety data sheets of structurally similar compounds and general laboratory safety practices. It

is imperative to supplement these protocols with a thorough in-house risk assessment prior to

commencing any experimental work.

Section 1: Chemical and Physical Properties
While specific experimental data for 2-Bromo-5-(piperazin-1-yl)pyrazine is limited, the

properties of related pyrazine and piperazine derivatives provide a basis for safe handling

procedures.

Table 1: Physicochemical Data of 2-Bromo-5-(piperazin-1-yl)pyrazine and Related

Compounds
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Property
2-Bromo-5-
(piperazin-1-
yl)pyrazine

5-bromo-2-
(piperazin-1-
yl)pyrimidine

Piperazine Pyrazine

CAS Number
446286-90-4[1]

[2]
Not specified 110-85-0 290-37-9

Molecular

Formula
C8H11BrN4[1] C8H11BrN4 C4H10N2 C4H4N2

Molecular Weight 243.104 g/mol [1] 243.10 g/mol 86.14 g/mol 80.09 g/mol

Physical Form Solid Solid

Needle-like white

or colorless

crystals[3][4]

White crystals

Melting Point
Data not

available

Data not

available
109-112 °C[4] 52 °C

Boiling Point
Data not

available

Data not

available
145-146 °C[4] 115 °C

Purity ≥95%[1] Not specified Not specified Not specified

Section 2: Safety and Hazard Information
Based on the hazard profiles of related compounds, 2-Bromo-5-(piperazin-1-yl)pyrazine
should be handled as a potentially hazardous substance.

Potential Hazards:

Harmful if swallowed: Similar compounds are classified as acutely toxic via the oral route.

Causes skin irritation: May cause skin irritation upon contact.

Causes serious eye irritation/damage: Contact with eyes may lead to serious irritation or

damage.

May cause respiratory irritation: Inhalation of dust may irritate the respiratory tract.
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Combustible Solid: May burn but is not expected to be highly flammable.[5]

Precautionary Statements:

Obtain special instructions before use.

Do not handle until all safety precautions have been read and understood.

Wear protective gloves, protective clothing, eye protection, and face protection.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust.

Section 3: Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is crucial. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat should be worn at all times. For larger quantities or

when there is a risk of splashing, additional protective clothing may be necessary.

Respiratory Protection: In case of inadequate ventilation or when handling large quantities

that may generate dust, a NIOSH-approved respirator is recommended.

Handling Protocol
Preparation:

Ensure a safety shower and eyewash station are readily accessible.
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Work in a well-ventilated area, preferably within a chemical fume hood.[5][6]

Gather all necessary materials and equipment before starting the procedure.

Dispensing and Weighing:

Handle as a solid to minimize dust generation.

Use a spatula for transferring the compound.

Weigh the compound in a tared, sealed container.

Experimental Use:

Avoid all personal contact, including inhalation.[5]

Keep containers securely sealed when not in use.[5]

Avoid physical damage to containers.[5]

Wash hands thoroughly with soap and water after handling.[5]

Storage Protocol
Proper storage is essential to maintain the integrity of the compound and ensure safety.

General Storage: Store in a cool, dry, and well-ventilated area.[5][7]

Container: Keep the container tightly closed and store in the original packaging.

Incompatible Materials: Store away from strong oxidizing agents and acids.[5]

Temperature: While specific data is unavailable, storage at room temperature is likely

acceptable for short periods. For long-term storage, consider refrigeration (2-8°C) in an inert

atmosphere, as recommended for some similar compounds.

Spill and Waste Disposal Protocol
Spill Response:
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Minor Spills:

Evacuate unnecessary personnel.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust

generation.[7]

Place the spilled material into a labeled, sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Major Spills:

Evacuate the area immediately.

Contact your institution's environmental health and safety department.

Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

This compound should be treated as hazardous waste.

Section 4: Visualized Workflows
The following diagrams illustrate the key procedures for handling and storing 2-Bromo-5-
(piperazin-1-yl)pyrazine.
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Figure 1: Safe Handling Workflow
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Caption: Safe Handling Workflow for 2-Bromo-5-(piperazin-1-yl)pyrazine.
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Figure 2: Storage Protocol
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Caption: Storage Protocol for 2-Bromo-5-(piperazin-1-yl)pyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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